Cas no 2172027-74-4 (3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid)
3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
- EN300-1485361
- 2172027-74-4
- 3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
-
- Inchi: 1S/C27H25BrN2O5/c1-16(25(31)30-19-13-17(26(32)33)12-18(28)14-19)10-11-29-27(34)35-15-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,12-14,16,24H,10-11,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: YOEVSEMIKJMHNV-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)O)C=C(C=1)NC(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 536.09468g/mol
- Monoisotopic Mass: 536.09468g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 742
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 105Ų
3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1485361-0.05g |
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid |
2172027-74-4 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1485361-0.1g |
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid |
2172027-74-4 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1485361-0.25g |
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid |
2172027-74-4 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1485361-0.5g |
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid |
2172027-74-4 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1485361-1.0g |
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid |
2172027-74-4 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1485361-2.5g |
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid |
2172027-74-4 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1485361-5.0g |
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid |
2172027-74-4 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1485361-10.0g |
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid |
2172027-74-4 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1485361-50mg |
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid |
2172027-74-4 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1485361-100mg |
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid |
2172027-74-4 | 100mg |
$2963.0 | 2023-09-28 |
3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
Comprehensive Overview of 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS No. 2172027-74-4)
3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS No. 2172027-74-4) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents," highlighting its relevance in modern drug development and biotechnology.
The compound's bromine substituent and benzoic acid moiety contribute to its reactivity, enabling selective modifications in complex molecular architectures. Recent trends in "targeted drug delivery" and "bioconjugation techniques" have spurred interest in such building blocks. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify its purity, as demanded by stringent "pharmaceutical quality control" standards.
In the context of "green chemistry," researchers are exploring eco-friendly alternatives for peptide synthesis, yet 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid remains a gold standard due to its reliability. Its stability under SPPS conditions aligns with the growing demand for "high-efficiency synthetic protocols." Questions like "how to optimize Fmoc deprotection" or "best practices for handling sensitive intermediates" often arise in forums, reflecting its practical challenges.
The compound’s CAS No. 2172027-74-4 is critical for regulatory documentation and patent filings, particularly in "intellectual property in pharma" discussions. Its role in "peptide-based therapeutics"—such as oncology and metabolic disorder treatments—further elevates its industrial significance. Recent publications on "next-generation peptide drugs" frequently cite derivatives of this scaffold.
Storage recommendations typically emphasize protection from moisture and light, addressing common queries about "long-term stability of Fmoc compounds." As the pharmaceutical industry shifts toward "precision medicine," the demand for tailored intermediates like 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid is projected to grow, reinforcing its status as a cornerstone in synthetic chemistry.
2172027-74-4 (3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)